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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237

This technical guide provides a comprehensive overview of the material composition and key
characteristics of the BX048 magnet. Designed for researchers, scientists, and professionals in
drug development, this document outlines the magnet's core components, quantitative
properties, and the methodologies for its characterization.

Core Material Composition

The BX048 is a high-performance permanent magnet, classified as a Grade N42 Neodymium
magnet.[1][2][3][4][5] Its magnetic properties are derived from its primary constituent, an alloy
of Neodymium, Iron, and Boron, with the chemical formula Nd2Fe14B.[3] This composition is
responsible for the magnet's strong magnetic field and high resistance to demagnetization.

To protect the core magnetic material from corrosion and to enhance its durability, the BX048
magnet is coated with a triple layer of Nickel-Copper-Nickel (Ni-Cu-Ni).[2][3][4][5][6] This
coating provides a smooth, silver-like finish.[1][6]

Quantitative Data Summary

The key physical and magnetic properties of the BX048 magnet are summarized in the tables
below. These values represent typical specifications from various suppliers and provide a
baseline for experimental and application purposes.

Table 1. Material and Grade Specifications

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-interest
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.nibmagnet.com/product/502-BX048-Neodymium-Block-Magnets/
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.nibmagnet.com/product/502-BX048-Neodymium-Block-Magnets/
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.kjmagnetics.com/bx048cs-neodymium-countersunk-block-magnet
https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.kjmagnetics.com/bx048cs-neodymium-countersunk-block-magnet
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value

Core Material NdFeB (Neodymium, Iron, Boron)[3][4]
Grade N42[1][2][3][4][5]

Coating Ni-Cu-Ni (Nickel-Copper-Nickel)[2][3][5][6]

Table 2: Physical Dimensions and Properties

Parameter Imperial Metric
Dimensions 1inx 0.25in x 0.5 in 254 mm X 6.35 mm x 12.7
mm{[1]

Tolerances +0.004 in +0.1 mm[4]
Weight ~0.54 oz ~15.4 g[1][3]
Magnetization Direction grough Thickness{1][2]{3](4]

Table 3: Magnetic and Thermal Properties
Parameter Value
Surface Field ~4876 - 5876 Gauss[1][3]
Pull Force (Case 1) ~18.71 Ibs[1][2][4][5]
Max Operating Temperature 176°F (80°C)[1][3]
Maximum Energy Product (BHmax) 42 MGOe[3]
Remanence (Brmax) 13,200 Gauss[3]

Experimental Protocols

The following are detailed methodologies for key experiments to characterize the material
composition and properties of a magnet such as the BX048.
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3.1. Elemental Composition Analysis: Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)

o Objective: To quantitatively determine the elemental composition of the NdFeB alloy.
o Methodology:

o Sample Preparation: A small, precisely weighed sample of the magnet's core material is
dissolved in a mixture of nitric acid and hydrochloric acid. The solution is then diluted to a
known volume with deionized water.

o Instrumentation: A calibrated ICP-MS instrument is used for the analysis.

o Analysis: The prepared sample solution is introduced into the plasma, where it is atomized
and ionized. The ions are then passed through a mass spectrometer, which separates
them based on their mass-to-charge ratio.

o Data Acquisition: The detector measures the ion counts for each element, which are then
converted to concentrations using a calibration curve generated from standard solutions of
known elemental concentrations.

3.2. Coating Analysis: X-ray Fluorescence (XRF) Spectroscopy
¢ Objective: To confirm the composition and thickness of the Ni-Cu-Ni coating.
o Methodology:

o Sample Preparation: The magnet is placed directly into the XRF spectrometer. No special
preparation is typically needed.

o Instrumentation: An X-ray fluorescence spectrometer is used.

o Analysis: The sample is irradiated with high-energy X-rays, causing the atoms in the
coating to emit secondary (or fluorescent) X-rays. Each element emits X-rays at a unique
energy.

o Data Acquisition: A detector measures the energy and intensity of the emitted X-rays to
identify the elements present (Nickel, Copper) and to determine the thickness of each
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layer.
3.3. Magnetic Property Characterization: Hysteresigraph (B-H Curve Tracer)

» Objective: To measure the key magnetic properties, including Remanence (Br), Coercivity
(Hc), and Maximum Energy Product (BHmax).

o Methodology:

o Sample Preparation: A sample of the magnetic material is placed within the coils of the
hysteresigraph.

o Instrumentation: A computer-controlled hysteresigraph is used.

o Analysis: A strong magnetic field is applied to the sample to saturate it. The applied field is
then swept from a maximum positive value to a maximum negative value and back, while
the magnetic flux density (B) within the sample is measured.

o Data Acquisition: The instrument plots the B versus H (applied field) to generate a
hysteresis loop (B-H curve). From this curve, critical parameters such as Br, Hc, and the
BHmax are determined.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the characterization
and application of the BX048 magnet.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Analytical Techniques Characterization Data

Magnetic Properties
(Br, Hc, BHmax)

Hysteresigraph

Sample Preparation

Elemental Composition
(Nd, Fe, B)

Coating Analysis
(SIS ﬂ—' (Ni, Cu, Ni Thickness)

Core Material Sample

Sectioning

BX048 Magnet

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Magnetic Targeting

Magnetic Nanocarrier
(Drug-loaded)

External BX048 Magnet

Field Gradient

Target Tissue / Cells

Cellular Uptake & Drug Release

Endocytosis

Endosome

Drug Release

Pharmacolagical Action

Active Drug

Cellular Receptor

Downstream Signaling

Therapeutic Response

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15554237?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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